![molecular formula C19H18N4O3 B2496603 N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-phenethyloxalamide CAS No. 923195-04-4](/img/structure/B2496603.png)
N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-phenethyloxalamide
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Description
N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-phenethyloxalamide, also known as ODPhen, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. ODPhen is a heterocyclic compound that belongs to the family of phthalazine derivatives.
Scientific Research Applications
Synthetic Chemistry Applications
One study focused on the oxidative synthesis of functionalized 1,4-dihydropyridines from N,N-dimethylenaminones and amines, promoted by oxone and trifluoroacetic acid in PEG-400, highlighting a green, atom-economic approach to synthesizing heterocyclic compounds that could include structures related to N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-phenethyloxalamide (Yu et al., 2015). Another investigation into 1,3,4-oxadiazole derivatives and their transition metal complexes offers insights into the coordination chemistry and potential applications of phthalazin-1-yl derivatives in catalysis and materials science (Flifel & Kadhim, 2012).
Pharmacological Applications
Research on phthalazine derivatives as antimicrobial agents showcases the potential biomedical applications of compounds structurally related to this compound. These studies reveal that certain derivatives exhibit significant antimicrobial activity, underscoring the versatility of the phthalazin-1-yl scaffold in developing new therapeutic agents (Sridhara et al., 2011).
Materials Science Applications
In materials science, the supercapacitive properties of composite electrodes containing activated carbon and 1,4-dihydroxynaphthalene derivatives (related to phthalazin-1-yl structures) were investigated. These composites demonstrated enhanced specific capacitance and cycle performance, indicating the potential of this compound derivatives in energy storage technologies (Lee et al., 2016).
Properties
IUPAC Name |
N'-[(4-oxo-3H-phthalazin-1-yl)methyl]-N-(2-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3/c24-17-15-9-5-4-8-14(15)16(22-23-17)12-21-19(26)18(25)20-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,25)(H,21,26)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOMFUTCYQVWMJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=O)NCC2=NNC(=O)C3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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